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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

Welcome to the technical support center for handling and controlling reactions involving
sodium peroxide. This resource is designed for researchers, scientists, and drug development
professionals to provide guidance on managing the reaction rate of sodium peroxide and
troubleshooting common issues encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors that influence the reaction rate of sodium peroxide?
Al: The reaction rate of sodium peroxide is primarily influenced by several key factors:

o Temperature: The reaction is highly exothermic, and its rate increases significantly with
temperature. The reaction products also differ based on temperature. In cold water, sodium
peroxide reacts to form sodium hydroxide and hydrogen peroxide, while in hot water, it
decomposes to sodium hydroxide and oxygen gas.[1][2]

» Concentration of Reactants: Higher concentrations of sodium peroxide or the reacting
medium (e.g., water) can lead to a faster and more vigorous reaction.

o Surface Area (Physical Form): The physical state of the sodium peroxide plays a crucial
role. Powdered sodium peroxide will react much more rapidly than granular forms due to a
larger surface area available for reaction.[3]
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e Presence of Catalysts or Inhibitors: While specific catalysts for the direct decomposition of
sodium peroxide are not commonly used due to its high reactivity, the decomposition of its
intermediate product, hydrogen peroxide, can be catalyzed by substances like iron(lll) ions.
[4][5] Conversely, inhibitors can be used to slow down this secondary decomposition.

Q2: What are the products of the reaction between sodium peroxide and water?
A2: The products depend on the temperature of the water.

e With cold water: Sodium peroxide reacts to produce sodium hydroxide (NaOH) and
hydrogen peroxide (H202). The reaction is: Na202 + 2H20 - 2NaOH + H202.[1][6]

o With hot water: The reaction yields sodium hydroxide (NaOH) and oxygen gas (O2), as the
heat from the reaction decomposes the hydrogen peroxide intermediate. The overall reaction
is: 2Naz202 + 2H20 - 4NaOH + O2.[1][2]

Q3: Why is my sodium peroxide reacting slowly or not at all?

A3: If your sodium peroxide is reacting slower than expected, it could be due to a few factors.
The granules of sodium peroxide may have a smaller surface area, leading to a slower
reaction.[3] Additionally, if the sodium peroxide has been improperly stored and exposed to
moisture, it may have already partially reacted or decomposed, reducing its reactivity.[3]

Q4: Can | use a catalyst to speed up the reaction?

A4: Due to the already high reactivity and exothermic nature of the sodium peroxide-water
reaction, adding a catalyst to accelerate it further is generally not recommended as it can make
the reaction dangerously uncontrollable. However, if the goal is to accelerate the
decomposition of the hydrogen peroxide formed in the initial reaction, catalysts like iron(lll)
nitrate or manganese dioxide can be used, though with extreme caution.[4][7]

Q5: How can | slow down the reaction to have better control?
A5: To control the reaction and prevent it from becoming too vigorous, you can:

e Use cold water or an ice bath to manage the temperature.[1]
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e Use granular sodium peroxide instead of powdered to reduce the surface area.[3]
e Slowly add the sodium peroxide to the water in small portions.

» For the subsequent decomposition of hydrogen peroxide, inhibitors like sodium phosphate
can be introduced to interfere with catalysts.[4][5][8]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Reaction is too violent and

difficult to control.

1. Addition of sodium peroxide
is too rapid.2. Water
temperature is too high.3.
Using powdered sodium
peroxide instead of granular.4.
High concentration of

reactants.

1. Add sodium peroxide in
small, incremental amounts.2.
Conduct the reaction in an ice
bath to maintain a low
temperature.3. Use granular
sodium peroxide to reduce the
reaction surface area.4. Use

more dilute solutions.

Inconsistent reaction rates

between experiments.

1. Variability in the physical
form (granule size) of sodium
peroxide.2. Inconsistent
temperature control.3.
Contamination of reagents or

glassware.

1. Use sodium peroxide from
the same batch and with a
consistent granule size.2.
Ensure consistent and precise
temperature control, for
example, by using a
thermostatically controlled
bath.3. Use clean, dry
glassware and high-purity

reagents.

Formation of gas is too rapid,

causing splashing.

1. The reaction with hot water,
or the exothermic reaction in
cold water, is raising the
temperature, causing the rapid
decomposition of hydrogen

peroxide into oxygen gas.

1. Maintain a low temperature
using an ice bath.2. Ensure a
sufficiently large reaction
vessel to contain any
frothing.3. Consider adding an
inhibitor for hydrogen peroxide
decomposition if applicable to

the experimental goals.

Sodium peroxide appears to
be unreactive or dissolves very

slowly.

1. The sodium peroxide may
be old or have been improperly
stored, leading to
decomposition.2. The granular
form is being used, which
naturally has a slower reaction
rate.[3]

1. Use fresh, properly stored
sodium peroxide.2. If a faster
reaction is desired, carefully
use powdered sodium
peroxide in small quantities, or
crush the granules (with
appropriate safety precautions)

to increase surface area.
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Quantitative Data

Direct kinetic data such as rate laws and activation energies for the reaction of sodium
peroxide with water are not readily available in the literature, likely due to the reaction's high
speed and hazardous nature. However, the enthalpy of the reaction provides insight into the
significant heat evolution that must be managed.

Table 1: Enthalpy of Reaction for Sodium Peroxide and Water

Reaction Enthalpy of Reaction (AH®)

2Naz02(s) + 2Hz0(l) ~ 4NaOH(aq) + Oz(g) -109.0 kJ[9] to -285.0 kJ[10]

Note: The reported enthalpy values vary in the literature.

Experimental Protocols

Due to the hazardous nature of the sodium peroxide reaction, a detailed protocol for its direct
control is presented here with a strong emphasis on safety. Additionally, a protocol for the
controlled catalytic decomposition of hydrogen peroxide is provided as an example of
managing a related exothermic reaction.

Protocol 1: Controlled Reaction of Sodium Peroxide with Water

Objective: To safely react sodium peroxide with water while controlling the reaction rate to
prevent a violent reaction.

Materials:

e Sodium peroxide (granular)

« Distilled water, chilled

e Large beaker (e.g., 1000 mL for a small-scale reaction)
* Ice bath

 Stir plate and magnetic stir bar
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o Thermometer or temperature probe

o Personal Protective Equipment (safety goggles, face shield, chemical-resistant gloves, lab
coat)

Procedure:
e Set up a large beaker in an ice bath on a magnetic stir plate.
e Add a measured volume of chilled distilled water to the beaker and begin gentle stirring.

 Insert a thermometer or temperature probe into the water, ensuring it does not interfere with
the stir bar.

e Very slowly, add a small, pre-weighed amount of granular sodium peroxide to the center of
the vortex of the stirring water.

» Monitor the temperature closely. Do not allow the temperature to rise rapidly.

» Wait for the initial portion of sodium peroxide to react and the temperature to stabilize
before adding the next small portion.

o Continue adding the sodium peroxide in small increments until the desired amount has
been added, maintaining a low and stable temperature throughout the process.

» Allow the reaction to proceed to completion while maintaining cooling and stirring.

Protocol 2: Controlled Catalytic Decomposition of Hydrogen Peroxide with an Inhibitor
Objective: To demonstrate the control of a catalyzed exothermic reaction by using an inhibitor.
Materials:

e 30% Hydrogen peroxide solution

e 0.5 M Iron(lll) nitrate solution (catalyst)

e 0.1 M Sodium phosphate, tribasic solution (inhibitor)
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e 500 mL Florence or volumetric flask
e Dropping pipettes
e Personal Protective Equipment

Procedure:

e Pour 25-50 mL of 30% hydrogen peroxide into the flask.

e Add one or two drops of the iron(lll) nitrate solution. The solution will turn dark brown, and

the evolution of oxygen gas will begin, indicating the start of the decomposition.[8]

o As the reaction accelerates and produces heat, add about 1 mL of the sodium phosphate

solution.[8]

o Observe that the solution lightens in color, and the reaction slows down or stops.[8]

e This sequence of adding the catalyst to initiate the reaction and the inhibitor to halt it can be

repeated to demonstrate control over the reaction rate.[8]
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Caption: Factors influencing the reaction rate of sodium peroxide.
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Caption: Workflow for the controlled reaction of sodium peroxide.
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Caption: Catalytic decomposition pathway of the H202 intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://m.youtube.com/watch?v=ZqEWUw6sgpA
https://www.flinnsci.ca/api/library/Download/b4d6ecbaae36486ea1ca09146d2c8398
https://askfilo.com/user-question-answers-chemistry/oxygen-can-be-made-in-the-laboratory-by-reacting-sodium-35393730393935
https://askfilo.com/user-question-answers-chemistry/oxygen-can-be-made-in-the-laboratory-by-reacting-sodium-35393730393935
https://www.quora.com/Peroxide-reacts-with-water-to-produce-oxygen-What-would-be-the-change-in-water-temperature-if-we-add-7800-grams-of-sodium-peroxide-to-110-00-ml-of-water-Reaction-enthalpy-285-0-kJ-Can-you-help-me-understand-this
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

